molecular formula C15H10N4O2S2 B2580367 N-(3-(3-methyl-1,2,4-oxadiazol-5-yl)thiophen-2-yl)benzo[d]thiazole-2-carboxamide CAS No. 2034243-86-0

N-(3-(3-methyl-1,2,4-oxadiazol-5-yl)thiophen-2-yl)benzo[d]thiazole-2-carboxamide

Cat. No. B2580367
CAS RN: 2034243-86-0
M. Wt: 342.39
InChI Key: IANVSTMWQJBKNN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“N-(3-(3-methyl-1,2,4-oxadiazol-5-yl)thiophen-2-yl)benzo[d]thiazole-2-carboxamide” is a complex organic compound. It contains several functional groups and heterocyclic rings, including a 1,2,4-oxadiazole ring, a thiophene ring, and a benzo[d]thiazole ring . The 1,2,4-oxadiazole ring is a five-membered heterocyclic compound containing one oxygen and two nitrogen atoms .


Molecular Structure Analysis

The molecular structure of “this compound” is complex due to the presence of multiple heterocyclic rings. The 1,2,4-oxadiazole ring is a five-membered heterocyclic compound containing one oxygen and two nitrogen atoms . The thiophene and benzo[d]thiazole rings are sulfur-containing heterocycles .

Scientific Research Applications

Anticancer Potential

A notable application involves the design and synthesis of compounds related to N-(3-(3-methyl-1,2,4-oxadiazol-5-yl)thiophen-2-yl)benzo[d]thiazole-2-carboxamide for anticancer evaluation. Compounds synthesized from similar structures have been evaluated against cancer cell lines such as MCF-7 (breast cancer), A549 (lung cancer), Colo-205 (colon cancer), and A2780 (ovarian cancer), exhibiting moderate to excellent anticancer activity. This suggests the potential of such compounds in cancer therapy (Ravinaik, B., Rao, M. V., Rao, P. P., Ramachandran, D., & Reddy, D., 2021).

Antimicrobial Activity

Research has also been conducted on the antimicrobial screening of thiazole-based 1,3,4-oxadiazoles heterocycles, including compounds similar to this compound. These studies reveal the synthesis of various N-substituted benzamides with considerable antibacterial and antifungal activities, highlighting their significance in developing new antimicrobial agents (Desai, N., Bhatt, N., Dodiya, A., Karkar, T. J., Patel, B., & Bhatt, M. J., 2016).

Antidiabetic Screening

The compound's framework has been used in synthesizing new dihydropyrimidine derivatives, characterized and evaluated for in vitro antidiabetic activity. This research signifies the compound's utility in antidiabetic drug development, showcasing its role in inhibiting α-amylase, a key enzyme in diabetes management (Lalpara, J., Vachhani, M., Hadiyal, S., Goswami, S., & Dubal, G., 2021).

Heterocyclic Synthesis

Additionally, compounds derived from this compound have been employed as intermediates in synthesizing diverse heterocyclic compounds. These include thiophene, oxadiazole, and thiadiazole derivatives, which are explored for their broad range of biological activities, indicating the compound's versatility in medicinal chemistry and drug design (Mohareb, R., Sherif, S., Gaber, H., Ghabrial, S. S., & Aziz, S. I., 2004).

Safety and Hazards

The safety and hazards associated with “N-(3-(3-methyl-1,2,4-oxadiazol-5-yl)thiophen-2-yl)benzo[d]thiazole-2-carboxamide” are not available in the retrieved data.

Future Directions

The future directions for “N-(3-(3-methyl-1,2,4-oxadiazol-5-yl)thiophen-2-yl)benzo[d]thiazole-2-carboxamide” are not available in the retrieved data .

properties

IUPAC Name

N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)thiophen-2-yl]-1,3-benzothiazole-2-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H10N4O2S2/c1-8-16-13(21-19-8)9-6-7-22-14(9)18-12(20)15-17-10-4-2-3-5-11(10)23-15/h2-7H,1H3,(H,18,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IANVSTMWQJBKNN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NOC(=N1)C2=C(SC=C2)NC(=O)C3=NC4=CC=CC=C4S3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H10N4O2S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

342.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.